Cas no 1433993-41-9 (3-(dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid)

• Product Name: 3-(dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid
• CAS No: 1433993-41-9
• MF: C₂₂H₄₀O₆
• MW: 400.549407958984
• CID: 2050980
• Update Time: 2025-04-11

3-(dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dodecanoyloxy)-2-(isobutyryloxy)-4-methylpentanoic acid
• 4,5-Dideoxy-4-methylpentonic acid 3-dodecanoate 2-(2-methylpropanoate)

• Inchi： 1S/C22H40O6/c1-6-7-8-9-10-11-12-13-14-15-18(23)27-19(16(2)3)20(21(24)25)28-22(26)17(4)5/h16-17,19-20H,6-15H2,1-5H3,(H,24,25)
• InChI Key： FLVBOVQKMCPBFE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(OC(C(C(=O)O)OC(C(C)C)=O)C(C)C)=O

Experimental Properties

• Density: 1.014±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 501.0±40.0 °C(Predicted)
• pka: 2.04±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives